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Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210

In-depth Technical Guide: Propargyl-PEG10-alcohol

This guide provides a detailed overview of the chemical structure and molecular properties of
Propargyl-PEG10-alcohol, a heterobifunctional linker molecule of significant interest to
researchers and professionals in the fields of drug development, bioconjugation, and materials

science.

Core Molecular Attributes

Propargyl-PEG10-alcohol is a derivative of polyethylene glycol (PEG) that incorporates a
terminal propargyl group at one end and a hydroxyl group at the other. The "PEG10"
designation indicates the presence of ten repeating ethylene glycol units. This structure imparts
both hydrophilicity, due to the PEG chain, and a reactive alkyne functionality for "click
chemistry" applications.

The precise molecular formula and weight have been subject to some variation in commercial
listings. Based on the structure of decaethylene glycol and the addition of a propargyl ether, the
correct molecular formula is determined to be C23H44011. This corresponds to a specific
molecular weight that is crucial for accurate experimental design and analysis.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for Propargyl-PEG10-alcohol
are summarized in the table below.
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Property Value Source(s)
Molecular Formula C23H44011 [1112]
Molecular Weight 496.59 g/mol [1]

3,6,9,12,15,18,21,24,27,30-

Decaoxatritriacont-32-yn-1-ol,
Synonyms [1]

Decaethylene glycol propargyl

ether

Molecular Structure Visualization

The chemical structure of Propargyl-PEG10-alcohol is depicted in the following diagram,
generated using the Graphviz DOT language. This visualization clarifies the connectivity of the
propargyl group, the ten ethylene glycol repeat units, and the terminal alcohol group.
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Figure 1: Chemical structure of Propargyl-PEG10-alcohol.

Experimental Considerations

While this document does not detail specific experimental protocols, the structural and
molecular weight information provided is fundamental for a range of common applications:

e Click Chemistry: The terminal alkyne (propargyl group) is readily used in copper-catalyzed
azide-alkyne cycloaddition (CuAAC) reactions for the conjugation of biomolecules, surfaces,

or nanopatrticles.

» PEGylation: The polyethylene glycol chain enhances the solubility and biocompatibility of
conjugated molecules, a technique widely used to improve the pharmacokinetic properties of

therapeutic agents.
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» Linker Synthesis: As a heterobifunctional molecule, it serves as a versatile building block for
the synthesis of more complex linkers, such as those used in Proteolysis Targeting Chimeras
(PROTACS).

Accurate knowledge of the molecular weight is critical for stoichiometric calculations in these
and other synthetic procedures to ensure high reaction efficiency and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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